![molecular formula C16H26O2S B4973969 1-{[6-(isopropylthio)hexyl]oxy}-3-methoxybenzene](/img/structure/B4973969.png)
1-{[6-(isopropylthio)hexyl]oxy}-3-methoxybenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{[6-(isopropylthio)hexyl]oxy}-3-methoxybenzene, also known as ITMH, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. ITMH is a derivative of 3-methoxyphenol and has a unique structure that makes it a valuable tool for investigating various biological processes. In
Mechanism of Action
The mechanism of action of 1-{[6-(isopropylthio)hexyl]oxy}-3-methoxybenzene involves its ability to bind to specific target proteins, such as PTP1B, and inhibit their activity. This leads to downstream effects on various signaling pathways that regulate cellular processes. This compound has also been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes that play a key role in programmed cell death.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects in cells and organisms. It has been shown to improve insulin sensitivity in mice, which could have potential applications in the treatment of diabetes. This compound has also been found to induce lipid droplet formation in cells, which could have implications for the study of lipid metabolism and obesity. Additionally, this compound has been shown to have anti-inflammatory effects, which could be useful in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-{[6-(isopropylthio)hexyl]oxy}-3-methoxybenzene in lab experiments is its specificity for certain target proteins, such as PTP1B. This allows researchers to investigate the role of these proteins in various cellular processes. Additionally, this compound has been shown to have low toxicity in cells, making it a safe tool for investigating biological processes. However, one limitation of using this compound is its relatively high cost compared to other chemical probes.
Future Directions
There are several future directions for research involving 1-{[6-(isopropylthio)hexyl]oxy}-3-methoxybenzene. One area of interest is the development of this compound-based therapies for the treatment of diabetes and cancer. Additionally, this compound could be used as a tool for investigating the role of lipid droplets in various cellular processes, such as obesity and metabolic disorders. Further studies are also needed to investigate the potential side effects of this compound and its long-term effects on cellular processes. Finally, the development of new synthesis methods for this compound could lead to more efficient and cost-effective production of this valuable chemical probe.
Conclusion
In conclusion, this compound is a unique chemical compound that has been of interest to researchers due to its potential applications in scientific research. Its ability to inhibit specific target proteins and induce apoptosis in cancer cells makes it a valuable tool for investigating various biological processes. While there are limitations to its use, the future directions for research involving this compound are promising and could lead to new therapies for the treatment of various diseases.
Synthesis Methods
1-{[6-(isopropylthio)hexyl]oxy}-3-methoxybenzene can be synthesized using a two-step process involving the reaction of 3-methoxyphenol with 6-bromohexanethiol, followed by the reaction of the resulting compound with potassium carbonate and isopropyl bromide. The final product is obtained through purification using column chromatography. This synthesis method has been reported to yield this compound with a high purity and yield.
Scientific Research Applications
1-{[6-(isopropylthio)hexyl]oxy}-3-methoxybenzene has been used in various scientific research studies due to its unique structure and properties. It has been found to be a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is a key enzyme involved in the regulation of insulin signaling. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been used as a fluorescent probe for imaging lipid droplets in cells.
properties
IUPAC Name |
1-methoxy-3-(6-propan-2-ylsulfanylhexoxy)benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26O2S/c1-14(2)19-12-7-5-4-6-11-18-16-10-8-9-15(13-16)17-3/h8-10,13-14H,4-7,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMUCHLCRDCLHHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SCCCCCCOC1=CC=CC(=C1)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.